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Compound of Interest

2-Bromo-5-methoxyaniline
Compound Name:
hydrochloride

Cat. No.: B144421

An In-Depth Technical Guide to 2-Bromo-5-methoxyaniline Hydrochloride: Structure,
Synthesis, and Applications

Introduction

2-Bromo-5-methoxyaniline hydrochloride is a significant chemical intermediate, playing a
crucial role as a building block in the synthesis of a wide array of complex organic molecules.
Its structure, featuring a benzene ring substituted with bromo, methoxy, and amino groups,
provides a versatile scaffold for constructing pharmacologically active compounds and
advanced materials.[1] This guide offers a comprehensive overview of 2-Bromo-5-
methoxyaniline hydrochloride, detailing its chemical structure, properties, a validated
synthesis protocol, and its applications in drug discovery and materials science, designed for
researchers, scientists, and professionals in drug development.

Chemical Structure and Physicochemical Properties

2-Bromo-5-methoxyaniline is an aromatic amine with a bromine atom at position 2 and a
methoxy group at position 5 relative to the amino group.[1] The hydrochloride salt is formed by
the protonation of the amino group with hydrochloric acid. This salt form often enhances the
compound's stability and handling characteristics.
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Structure of 2-Bromo-5-methoxyaniline:
Image Source: PubChem CID 793016.[2]

The key physicochemical properties of 2-Bromo-5-methoxyaniline and its hydrochloride salt are
summarized in the table below.
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Property Value Source
IUPAC Name 2-bromo-5-methoxyaniline PubChem|[2]
3-amino-4-bromoanisole, 6- ]
Synonyms o ChemicalBook[3][4]
Bromo-m-anisidine
CAS Number 59557-92-5 (free base) PubChem|[2]
129968-11-2 (hydrochloride )
ChemicalBook[5]
salt)
Molecular Formula C7HsBrNO (free base) PubChem|[2]
C7H9BrCINO (hydrochloride )
ChemicalBook[5]
salt)
Molecular Weight 202.05 g/mol (free base) PubChem|[2]

238.51 g/mol (hydrochloride

salt)

ChemicalBook][5]

White to light brown crystalline

Appearance ChemBK, Parchem[4][6]
powder

Melting Point 189-190 °C Chemos GmbH, ChemBK[4][7]

Boiling Point 280.1+20.0 °C at 760 mmHg Chemos GmbH][7]
Soluble in organic solvents like

N ethanol, methanol, and

Solubility ] ) ] ChemBK]3]
dichloromethane; insoluble in
water.
Keep in a dark place, under an

Storage inert atmosphere, at room Sigma-Aldrich

temperature.

Synthesis of 2-Bromo-5-methoxyaniline

A common and efficient method for the synthesis of 2-Bromo-5-methoxyaniline involves the

reduction of a nitro-aromatic precursor, 4-Bromo-3-nitroanisole. This reaction is a classic

example of nitro group reduction, a fundamental transformation in organic synthesis.
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Causality of Experimental Choices

The chosen synthetic route leverages the selective reduction of a nitro group in the presence of
other functional groups (bromo and methoxy).

o Choice of Reducing Agent: A combination of iron powder and ammonium chloride in an
ethanol/water solvent system is employed. Iron is a cost-effective and chemoselective
reducing agent for nitroarenes. The reaction proceeds via single electron transfers from the
iron surface.

¢ Role of Ammonium Chloride: Ammonium chloride acts as a mild proton source and an
electrolyte, facilitating the reaction and preventing the formation of a passivating layer of iron
oxides on the metal surface. This ensures the reaction proceeds to completion.

e Solvent System: The ethanol/water mixture is used to dissolve both the organic substrate (4-
Bromo-3-nitroanisole) and the inorganic reagents (ammonium chloride), creating a
homogenous reaction medium.

Experimental Protocol

The following is a step-by-step protocol for the synthesis of 2-Bromo-5-methoxyaniline from 4-
Bromo-3-nitroanisole.[8]

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-
Bromo-3-nitroanisole (1 equivalent) in a mixture of ethanol and water.

o Addition of Reagents: To this solution, add iron powder (5 equivalents) and ammonium
chloride (4 equivalents).

o Reflux: Heat the reaction mixture to reflux and maintain for approximately 2 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

e Workup: Upon completion, cool the reaction mixture and extract the product with a suitable
organic solvent, such as diethyl ether.

 Purification: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and
concentrate under reduced pressure to yield 2-Bromo-5-methoxyaniline. Further purification
can be achieved by column chromatography if necessary.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8729750.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow Diagram
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Caption: Synthesis of 2-Bromo-5-methoxyaniline from 4-Bromo-3-nitroanisole.

Applications in Research and Drug Development

2-Bromo-5-methoxyaniline hydrochloride is a valuable precursor in the synthesis of various
high-value molecules due to its reactive sites that allow for further chemical modifications.

o Pharmaceutical Intermediates: It is a key intermediate in the development of epidermal
growth factor receptor (EGFR) inhibitors, which are a class of targeted cancer therapies.[9]
[10] The compound also serves as a starting material for the synthesis of melatonergic
ligands and urolithin derivatives, which have potential applications in treating sleep disorders
and inflammatory diseases, respectively.[8][9]

o OLED Materials: In the field of materials science, 2-Bromo-5-methoxyaniline is used as an
intermediate for creating organic light-emitting diode (OLED) materials for advanced display
technologies.[8][9][10]

Analytical Characterization

The identity and purity of 2-Bromo-5-methoxyaniline and its hydrochloride salt are typically
confirmed using a range of standard analytical techniques:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
the chemical structure and confirm the positions of the substituents on the aromatic ring.
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e Mass Spectrometry (MS): Techniques like LC-MS (Liquid Chromatography-Mass
Spectrometry) are employed to determine the molecular weight and fragmentation pattern of
the compound.

o High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for
assessing the purity of the compound.

Safety and Handling

2-Bromo-5-methoxyaniline hydrochloride should be handled with care in a laboratory
setting, following standard safety protocols.

Hazard Identification

The compound is classified with the following GHS hazard statements.[2][11]

Hazard Code Statement GHS Class
) Acute Toxicity, Oral (Category
H302 Harmful if swallowed 2
H315 Causes skin irritation Skin Irritation (Category 2)
H319 Causes serious eye irritation Eye Irritation (Category 2)
Specific Target Organ Toxicity
H335 May cause respiratory irritation =~ — Single Exposure (Category

3)

Safe Handling and Storage

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.[7] Work should be conducted in a well-
ventilated area or a chemical fume hood.[7]

o Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place,
under an inert atmosphere to prevent degradation.[12]
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« First Aid: In case of skin contact, wash immediately with plenty of soap and water.[5] For eye
contact, rinse cautiously with water for several minutes.[5] If inhaled, move the person to
fresh air.[5] If swallowed, rinse the mouth with water and seek immediate medical attention.

[5107]
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Caption: Recommended workflow for the safe handling of 2-Bromo-5-methoxyaniline HCI.

Conclusion

2-Bromo-5-methoxyaniline hydrochloride is a fundamentally important building block in
modern organic synthesis. Its versatile structure allows for the creation of a diverse range of
molecules with significant applications in pharmaceuticals and material science. A thorough
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understanding of its properties, synthesis, and safe handling procedures is essential for
researchers and scientists working with this compound. The protocols and information
presented in this guide provide a solid foundation for its effective and safe utilization in a
research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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